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Introduction Imazalil is a widely used systemic fungicide applied post-harvest to citrus and

other fruits to prevent spoilage from fungal growth.[1][2][3] Due to its application directly on the

fruit surface, residues are most concentrated in the peel.[3] Monitoring these residue levels is

crucial for ensuring food safety and regulatory compliance. This application note details a

robust and sensitive method for the quantification of Imazalil in fruit peel using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is based on a

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol

followed by LC-MS/MS analysis, which offers high selectivity and sensitivity for detecting trace-

level contaminants in complex food matrices.[4][5]

Principle The method involves an extraction of Imazalil from a homogenized fruit peel sample

using acetonitrile. A subsequent partitioning step using salts separates the organic phase from

the aqueous phase. The extract is then cleaned up using dispersive solid-phase extraction (d-

SPE) to remove interfering matrix components such as pigments and fatty acids. The final,

purified extract is then analyzed by LC-MS/MS. The chromatographic separation is typically

achieved on a C18 reversed-phase column. Detection and quantification are performed using a

triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode,

which provides excellent specificity and sensitivity.[6][7]
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Standards: Imazalil analytical standard (Purity >98%).

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Hexane (HPLC grade),

Water (LC-MS grade).

Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade), Anhydrous

Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Trisodium Citrate, Disodium

Hydrogen Citrate.[8]

d-SPE Sorbent: Primary Secondary Amine (PSA).[6][8]

Consumables: 50 mL and 15 mL polypropylene centrifuge tubes, 2 mL autosampler vials,

0.22 µm syringe filters.

Instrumentation
Liquid Chromatograph: A UHPLC or HPLC system equipped with a binary pump, degasser,

column oven, and autosampler.[9]

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.[5][10]

Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm particle size).

[6][9]

Other Equipment: High-speed centrifuge, vortex mixer, analytical balance, sample

homogenizer (e.g., blender or food processor).

Standard Preparation
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Imazalil standard and dissolve it in

10 mL of methanol.

Intermediate Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

Working Standards (0.5 - 100 ng/mL): Prepare a series of working standards by serially

diluting the intermediate solution with the initial mobile phase composition.[1][2][11] These

standards are used to build the calibration curve.
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Sample Preparation (QuEChERS Method)
Homogenization: Wash the fruit and separate the peel. Finely chop and homogenize the

peel.

Extraction: Weigh 5-10 g of the homogenized peel into a 50 mL centrifuge tube.[6]

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 2 minutes using a mechanical shaker or vortex mixer.

[12]

Add a salt mixture of 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate, and 0.5 g disodium

hydrogen citrate.[8]

Immediately shake for 1 minute to prevent the agglomeration of salts.

Centrifuge at ≥3000 rpm for 5 minutes.[8]

Dispersive SPE Cleanup: Transfer an aliquot (e.g., 5 mL) of the upper acetonitrile layer to a

15 mL tube containing 750 mg MgSO₄ and 125 mg PSA sorbent.[6]

Vortex for 30 seconds.[6]

Centrifuge at ≥3000 rpm for 5 minutes.[6]

Final Extract: Take the supernatant, filter it through a 0.22 µm filter, and transfer it to an

autosampler vial for LC-MS/MS analysis. A dilution with water may be necessary depending

on the instrument's sensitivity and expected concentration range.[6]

LC-MS/MS Analysis
5.1 Liquid Chromatography (LC) Conditions
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Parameter Condition

Column C18 Column (e.g., 2.1 x 150 mm, 2.7 µm)[9]

Mobile Phase A
0.1% Formic Acid and 5 mM Ammonium

Formate in Water[9]

Mobile Phase B
0.1% Formic Acid and 5 mM Ammonium

Formate in Methanol[9]

Flow Rate 0.2 mL/min[9]

Injection Volume 5 µL[9]

Column Temp. 40 °C[9]

Gradient

0-0.2 min, 5% B; 0.2-13.5 min, 5-98% B; 13.5-

16.5 min, 98% B; 16.5-16.6 min, 98-5% B; 16.6-

20 min, 5% B[9]

5.2 Mass Spectrometry (MS/MS) Conditions

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive[1][2][11]

Scan Type Multiple Reaction Monitoring (MRM)[5]

Ion Spray Voltage +5500 V[9][10]

Source Temp. 550 °C[9]

Curtain Gas (CUR) 25 psi[9]

Collision Gas (CAD) 10 psi[9]

Ion Source Gas 1 50 psi[9]

Ion Source Gas 2 50 psi[9]

5.3 MRM Transitions for Imazalil
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Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (V)

Use

297.0 159.0 500 34 Quantifier[10]

297.0 201.0 500 25 Qualifier

299.0 161.0 500 35
Qualifier

(Isotope)[10]

Data and Performance
The performance of this method should be validated according to standard guidelines. The

following table summarizes typical validation parameters for Imazalil analysis.

Parameter Typical Value Citation

Linearity Range 0.5 - 100 ng/mL [1][2][11]

Correlation Coefficient (r²) > 0.995 [2]

Limit of Detection (LOD) 0.2 - 0.4 µg/kg [1][2][4]

Limit of Quantification (LOQ) 0.8 - 10 µg/kg [1][2][3]

Accuracy (Recovery) 72% - 105% [3][4][10]

Precision (RSD) < 15% [1][2][4]
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Caption: Experimental workflow for Imazalil analysis in fruit peel.
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Caption: Logical workflow of the LC-MS/MS system for Imazalil detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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